Cas no 146070-01-1 (N-Benzyl-2-chloro-N-methylpyrimidin-4-amine)

• Product Name: N-Benzyl-2-chloro-N-methylpyrimidin-4-amine
• CAS No: 146070-01-1
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 4700910
• Update Time: 2023-08-14

N-Benzyl-2-chloro-N-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-chloro-N-methylpyrimidin-4-amine
• NTDMPTKAKGKWAZ-UHFFFAOYSA-N
• STL146804
• BBL032710
• Benzyl-(2-chloro-pyrimidin-4-yl)-methyl-amine
• N-Benzyl-2-chloro-N-methylpyrimidin-4-amine

• Inchi： 1S/C12H12ClN3/c1-16(9-10-5-3-2-4-6-10)11-7-8-14-12(13)15-11/h2-8H,9H2,1H3
• InChI Key： NTDMPTKAKGKWAZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.072
• Monoisotopic Mass: 233.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 409.3±28.0 °C at 760 mmHg
• Flash Point: 201.3±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-Benzyl-2-chloro-N-methylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)